2-(azidomethyl)-1,3-thiazole
Overview
Description
2-(Azidomethyl)-1,3-thiazole, also known as 2-amino-1,3-thiazole-4-carboxaldehyde, is a small molecule that is used in many scientific research applications. It is a colorless solid that is soluble in water and ethanol. This compound has been found to have many biochemical and physiological effects, making it an important molecule in the scientific research field.
Scientific Research Applications
2-(Azidomethyl)-1,3-thiazole has been used in a variety of scientific research applications, including the synthesis of drugs, organic compounds, and polymers. It has also been used in the development of new materials and in the study of the structure and function of proteins. In addition, it has been used in the study of enzymes, in the development of new catalysts, and in the study of drug metabolism.
Mechanism of Action
2-(Azidomethyl)-1,3-thiazole is believed to act as an inhibitor of enzymes. It binds to specific enzymes and prevents them from functioning properly. This can lead to the inhibition of biochemical reactions, which can have a variety of effects on the body.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of drugs, leading to increased drug levels in the body. It has also been found to inhibit the activity of enzymes involved in the synthesis of proteins, leading to decreased protein synthesis. In addition, it has been found to inhibit the activity of enzymes involved in the synthesis of fatty acids, leading to decreased fat production.
Advantages and Limitations for Lab Experiments
The use of 2-(Azidomethyl)-1,3-thiazole in lab experiments has several advantages. It is a relatively inexpensive molecule and is easy to synthesize. In addition, it is a highly potent inhibitor of enzymes, making it an effective tool for studying enzyme activity.
However, there are also some limitations to the use of this compound in lab experiments. It can be toxic in high doses, and it can interfere with the activity of other enzymes, leading to unintended side effects. In addition, it can be difficult to determine the exact mechanism of action of this molecule.
Future Directions
The use of 2-(Azidomethyl)-1,3-thiazole in scientific research is likely to continue to expand in the future. It has the potential to be used in the development of new drugs and materials, as well as in the study of enzyme activity and drug metabolism. In addition, it could be used to study the structure and function of proteins and to develop new catalysts. Finally, it could be used to develop new methods of synthesis and to study the biochemical and physiological effects of different compounds.
Synthesis Methods
2-(Azidomethyl)-1,3-thiazole can be synthesized through a process known as the Curtius rearrangement. This reaction involves the reaction of an isocyanate with an aldehyde in the presence of an acid catalyst. This reaction can be used to synthesize a variety of compounds, including this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(azidomethyl)-1,3-thiazole involves the reaction of 2-bromo-1,3-thiazole with sodium azide in the presence of a palladium catalyst.", "Starting Materials": [ "2-bromo-1,3-thiazole", "sodium azide", "palladium catalyst" ], "Reaction": [ "Dissolve 2-bromo-1,3-thiazole in a solvent such as DMF or DMSO.", "Add sodium azide to the solution and stir at room temperature for several hours.", "Add a palladium catalyst such as Pd(PPh3)4 to the reaction mixture and heat to reflux.", "After completion of the reaction, cool the mixture and filter off any solids.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
171268-82-9 |
Molecular Formula |
C4H4N4S |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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